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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615 Get Quote

Introduction

In the field of qualitative analysis, particularly in chromatography, the identification of certain

classes of compounds relies on the use of specific visualizing reagents. Aniline-based reagents

are prominently used for the detection of carbohydrates, especially reducing sugars. These

reagents react with sugars upon heating to produce colored compounds, enabling their

identification on chromatograms. While various aniline salts are utilized, aniline phthalate and

aniline acetate are among the most commonly documented for this purpose.[1] It is important

to note that the use of aniline nitrate as a specific reagent for this application is not widely

reported in scientific literature; aniline phthalate is a more common and well-characterized

alternative.

The underlying principle of these tests involves the acid-catalyzed degradation of pentoses and

hexoses to furfural and hydroxymethylfurfural, respectively. These aldehydes then condense

with aniline to form colored Schiff bases. The specific color produced can help in the

preliminary identification of the type of sugar present.

Application: Detection of Reducing Sugars in Thin-Layer Chromatography (TLC)

Aniline salt solutions are highly effective as spray reagents for the post-chromatographic

visualization of reducing sugars separated by thin-layer chromatography (TLC). This method is

widely applicable in food analysis, biochemistry, and natural product research for the qualitative

screening of carbohydrate content in various samples.
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Data Presentation
Table 1: Composition of Aniline Phthalate Spray Reagent

Component Quantity Purpose

Aniline 0.93 g
Primary reacting amine for

color formation

o-Phthalic Acid 1.66 g Acid catalyst and salt formation

n-Butanol (water-saturated) 100 mL Solvent

Source: Delloyd's Lab-Tech Chemistry resource[1]

Table 2: Expected Colorimetric Results for Sugars with Aniline Phthalate Reagent

Sugar Type Typical Colors Observed

Pentoses Red-violet

Hexoses Green

Methylpentoses Yellow-green

Uronic Acids Brown

Note: The exact color and intensity can vary based on the concentration of the sugar and the

specific experimental conditions.

Experimental Protocols
Protocol 1: Preparation of Aniline Phthalate Spray Reagent

Objective: To prepare a 100 mL solution of aniline phthalate for the detection of reducing

sugars on TLC plates.

Materials:

Aniline (0.93 g)
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o-Phthalic acid (1.66 g)

n-Butanol

Distilled water

100 mL volumetric flask

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Prepare water-saturated n-butanol by mixing n-butanol and distilled water in a separatory

funnel, shaking vigorously, and allowing the layers to separate. Use the top n-butanol layer.

Weigh 0.93 g of aniline and 1.66 g of o-phthalic acid.

Transfer the weighed aniline and o-phthalic acid into a 100 mL volumetric flask.

Add the water-saturated n-butanol to the flask to dissolve the solids.

Use a magnetic stirrer to ensure the components are fully dissolved.

Once dissolved, add water-saturated n-butanol up to the 100 mL mark.

Store the reagent in a dark, cool place.

Protocol 2: Qualitative Analysis of Reducing Sugars using TLC

Objective: To separate and identify reducing sugars in a sample using thin-layer

chromatography and visualization with aniline phthalate reagent.

Materials:

TLC plates (Silica gel)

Sample containing unknown carbohydrates
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Standard sugar solutions (e.g., glucose, xylose, fructose)

Aniline phthalate spray reagent (from Protocol 1)

TLC developing chamber

Mobile phase (e.g., n-butanol:acetic acid:water, 4:1:5 v/v/v, upper phase)

Capillary tubes for spotting

Heating plate or oven

Fume hood

Spraying apparatus

Procedure:

Preparation of TLC Plate: Lightly draw a pencil line about 1 cm from the bottom of the TLC

plate. Mark the points for sample and standard application.

Spotting: Using capillary tubes, apply small spots of the sample and each standard sugar

solution onto the marked points on the starting line.

Development: Place the spotted TLC plate into the developing chamber containing the

mobile phase. Ensure the solvent level is below the starting line. Cover the chamber and

allow the solvent to ascend the plate until it is about 1-2 cm from the top edge.

Drying: Remove the plate from the chamber and mark the solvent front with a pencil. Dry the

plate completely in a fume hood. A gentle stream of warm air can be used to accelerate

drying.

Visualization: a. In a fume hood, spray the dried TLC plate evenly with the aniline phthalate

reagent.[1] b. Briefly dry the plate with hot air. c. Heat the plate at 105-110°C for

approximately 10 minutes.[1][2]

Analysis: Observe the colored spots that develop. Compare the retention factor (Rf) values

and the colors of the spots from the sample with those of the standard solutions to identify
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the sugars present.

Visualizations
Caption: Workflow for TLC analysis of reducing sugars.

Caption: Preparation of aniline phthalate spray reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preparation of TLC spray reagents. [delloyd.50megs.com]

2. epfl.ch [epfl.ch]

To cite this document: BenchChem. [Application Notes and Protocols: Aniline Salts as
Reagents in Qualitative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235615#aniline-nitrate-as-a-reagent-in-qualitative-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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